2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95%
Overview
Description
2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is a useful research compound. Its molecular formula is C15H11ClO5 and its molecular weight is 306.70 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is 306.0295011 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
5-(2-carboxy-4-methoxyphenyl)-2-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClO5/c1-21-9-3-4-10(11(7-9)14(17)18)8-2-5-13(16)12(6-8)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYIUJJYOSNWHOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691716 |
Source
|
| Record name | 4'-Chloro-4-methoxy[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261964-90-2 |
Source
|
| Record name | 4'-Chloro-4-methoxy[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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